Cas no 38495-55-5 (Pyridinium, 3-benzoyl-1-methyl-)

Pyridinium, 3-benzoyl-1-methyl- structure
38495-55-5 structure
Product Name:Pyridinium, 3-benzoyl-1-methyl-
CAS No:38495-55-5
MF:C13H12NO
MW:198.240483283997
CID:292268
PubChem ID:409757
Update Time:2025-04-19

Pyridinium, 3-benzoyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pyridinium, 3-benzoyl-1-methyl-
    • (1-methylpyridin-1-ium-3-yl)-phenylmethanone
    • 3-BENZOYL-1-METHYLPYRIDIN-1-IUM
    • 3-benzoyl-1-methylpyridinium
    • AC-907/25005231
    • 38495-55-5
    • SCHEMBL10256967
    • DTXSID90328381
    • Inchi: 1S/C13H12NO/c1-14-9-5-8-12(10-14)13(15)11-6-3-2-4-7-11/h2-10H,1H3/q+1
    • InChI Key: QYRCSCQNZOBIFU-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C1=CC=C[N+](C)=C1

Computed Properties

  • Exact Mass: 198.09196
  • Monoisotopic Mass: 198.091889006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 21Ų

Experimental Properties

  • PSA: 20.95
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